N1-(3-chloro-4-fluorophenyl)-N2-(2-hydroxy-2-methyl-4-(methylthio)butyl)oxalamide

• IUPAC Name: N'-(3-chloro-4-fluorophenyl)-N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)oxamide
• InChI: InChI=1S/C14H18ClFN2O3S/c1-14(21,5-6-22-2)8-17-12(19)13(20)18-9-3-4-11(16)10(15)7-9/h3-4,7,21H,5-6,8H2,1-2H3,(H,17,19)(H,18,20)
• InChI Key: AMROPNRJPOCPIY-UHFFFAOYSA-N
• Canonical SMILES: CC(CCSC)(CNC(=O)C(=O)NC1=CC(=C(C=C1)F)Cl)O
• Molecular Formula: C14H18ClFN2O3S
• Molecular Weight: 348.8 g/mol

Description

N1-(3-chloro-4-fluorophenyl)-N2-(2-hydroxy-2-methyl-4-(methylthio)butyl)oxalamide is a useful research compound. Its molecular formula is C14H18ClFN2O3S and its molecular weight is 348.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Research into similar complex compounds often focuses on their synthesis and structural characterization. For instance, studies on amino acetate functionalized Schiff base organotin(IV) complexes have delved into their synthesis, characterization through various spectroscopic techniques, and the determination of their crystal structures. These studies contribute to the understanding of the compounds' configurations and potential for forming polymeric chains, which could be relevant for materials science and pharmacological applications (Basu Baul et al., 2009).

Cytotoxicity Studies

Investigations into the cytotoxic effects of synthesized compounds against various human tumor cell lines are a common avenue of research. For example, triphenyltin(IV) compounds have been evaluated for their cytotoxicity, showing promise in comparison to conventional drugs like doxorubicin and cisplatin. This line of research is crucial for drug development, particularly in searching for new anticancer agents (Basu Baul et al., 2009).

Antibacterial and Antipathogenic Activity

The synthesis of new derivatives and their testing against bacterial cells, including studies on their antibiofilm properties, is another significant area. Research has shown that certain derivatives exhibit notable anti-pathogenic activity, especially against strains like Pseudomonas aeruginosa and Staphylococcus aureus. This research avenue is essential for developing novel antimicrobial agents capable of combating biofilm-associated infections (Limban et al., 2011).